Cas no 1823-14-9 (5-Phenyl-1-Pentyne)

• Product Name: 5-Phenyl-1-Pentyne
• CAS No: 1823-14-9
• MF: C₁₁H₁₂
• MW: 144.212983131409
• MDL: MFCD00039813
• CID: 157537
• PubChem ID: 74573
• Update Time: 2025-11-04

5-Phenyl-1-Pentyne Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-pentyn-1-yl-
• 5-phenyl-pent-1-yne
• pent-4-ynylbenzene
• 5-Phenyl Pentyne
• 5-PHENYL-1-PENTYNE
• Benzene,4-pentynyl
• EINECS 217-352-8
• pent-1-ynyl-benzene
• pent-4-yn-1-ylbenzene
• pent-4-ynyl-benzene
• EN300-1861342
• PENTYNYLBENZENE, 4-
• NSC-102794
• MFCD00039813
• NS00026001
• Benzene,4-pentyn-1-yl-
• DTXSID50171279
• InChI=1/C11H12/c1-2-3-5-8-11-9-6-4-7-10-11/h1,4,6-7,9-10H,3,5,8H
• Q27274371
• AKOS015950684
• BAA82314
• 4-Pentynylbenzene
• 1-PHENYL-4-PENTYNE
• PS-8970
• FT-0620754
• CS-0196902
• CCRIS 7101
• NSC 102794
• 5-Phenyl-1-pentyne, AldrichCPR
• UNII-B4QV76Z86Q
• 4-Pentynylbenzene #
• 5-phenylpentyne
• 4-PENTYN-1-YLBENZENE
• 5-phenylpent-1-yne
• B4QV76Z86Q
• NSC102794
• CHEMBL1743362
• (Pent-4-yn-1-yl)benzene
• 1-PENTYNE, 5-PHENYL-
• Benzene, 4-pentynyl-
• 1823-14-9
• 1-(Pent-4-yn-1-yl)benzene
• DTXCID4093770
• DB-044456
• 5-Phenyl-1-Pentyne

• MDL： MFCD00039813
• Inchi： 1S/C11H12/c1-2-3-5-8-11-9-6-4-7-10-11/h1,4,6-7,9-10H,3,5,8H2
• InChI Key： KOSORCNALVBYBP-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)CCC#C
• BRN： 2074729

Computed Properties

• Exact Mass: 144.09400
• Monoisotopic Mass: 144.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: liquid
• Density: 0,95 g/cm3
• Boiling Point: 94°C 50mm
• Flash Point: 85°C
• Refractive Index: 1.5165
• PSA: 0.00000
• LogP: 2.64250
• Solubility: Not determined

5-Phenyl-1-Pentyne Security Information

• Hazard Category Code： 36/37/38-50/53-36
• Safety Instruction： S26-S36/37/39
• RTECS：DA6820000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons